Cas no 2171613-07-1 (3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid)
3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
- EN300-1516570
- 2171613-07-1
- 3-chloro-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
-
- Inchi: 1S/C26H23ClN2O5/c1-2-22(24(30)28-23-12-11-15(25(31)32)13-21(23)27)29-26(33)34-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-13,20,22H,2,14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
- InChI Key: RFKWHYCLWZPUMI-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=O)O)C=CC=1NC(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 478.1295495g/mol
- Monoisotopic Mass: 478.1295495g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 105Ų
3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1516570-0.05g |
3-chloro-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid |
2171613-07-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1516570-0.1g |
3-chloro-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid |
2171613-07-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1516570-0.25g |
3-chloro-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid |
2171613-07-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1516570-0.5g |
3-chloro-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid |
2171613-07-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1516570-1.0g |
3-chloro-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid |
2171613-07-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1516570-2.5g |
3-chloro-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid |
2171613-07-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1516570-5.0g |
3-chloro-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid |
2171613-07-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1516570-10.0g |
3-chloro-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid |
2171613-07-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1516570-50mg |
3-chloro-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid |
2171613-07-1 | 50mg |
$528.0 | 2023-09-27 | ||
| Enamine | EN300-1516570-100mg |
3-chloro-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid |
2171613-07-1 | 100mg |
$553.0 | 2023-09-27 |
3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
Introduction to 3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic Acid (CAS No. 2171613-07-1)
3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid, identified by its CAS number 2171613-07-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in drug discovery, particularly in the modulation of biological pathways associated with various diseases. The intricate structure of this molecule, featuring a benzoic acid backbone adorned with functional groups such as a chloro substituent and an amino group linked to a fluroenylmethoxycarbonyl moiety, makes it a subject of intense study for its pharmacological properties.
The chemical structure of 3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid exhibits a high degree of complexity, which is reflected in its multifaceted interactions with biological systems. The presence of the benzoic acid ring provides a stable aromatic core, while the chloro group at the 3-position and the amino group at the 4-position introduce polarity and reactivity, respectively. The unique feature of this compound is the presence of a butanamido linkage connected to a fluroenylmethoxycarbonyl group, which is known to enhance binding affinity and stability in drug molecules.
In recent years, there has been a surge in research focused on developing novel therapeutic agents that target specific biological pathways. Among these pathways, those involved in inflammation, cancer, and neurodegenerative diseases have been extensively studied. The compound 3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid has shown promise in preliminary studies as a potential modulator of these pathways. Its ability to interact with various enzymes and receptors has been hypothesized to contribute to its therapeutic potential.
One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The fluroenylmethoxycarbonyl group, in particular, is a common pharmacophore found in many drugs used to treat neurological disorders. This moiety is known for its ability to cross the blood-brain barrier, making it an attractive feature for drugs targeting central nervous system (CNS) disorders. Additionally, the butanamido linkage provides a scaffold that can be further modified to enhance pharmacokinetic properties such as solubility and bioavailability.
The synthesis of 3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 3-chlorobenzoic acid and fluroenylmethoxycarbonyl chloride. These intermediates are then coupled using standard peptide coupling techniques, followed by functional group modifications to achieve the final product. The synthesis process highlights the importance of organic chemistry expertise in developing complex molecules like this one.
Evaluation of the pharmacological properties of 3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and cancer progression. For instance, preliminary data suggests that this compound may interfere with the activity of cyclooxygenase (COX) enzymes, which are known targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, its interaction with other enzymes such as kinases and proteases has been explored as potential therapeutic avenues.
The potential applications of this compound extend beyond its anti-inflammatory and anticancer properties. Research is ongoing into its effects on neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of the fluroenylmethoxycarbonyl group to interact with CNS-specific receptors makes this compound a candidate for further investigation in this area. Additionally, studies are being conducted to assess its suitability for use as an intermediate in the synthesis of more complex drug molecules.
In conclusion, 3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171613-07-1) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated interactions with biological targets make it an attractive molecule for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound, it is likely that additional insights into its pharmacological properties will emerge, further solidifying its position as a valuable asset in medicinal chemistry.
2171613-07-1 (3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)